Cas no 1337042-39-3 (1-(2-bromo-6-chlorophenyl)ethan-1-amine)

• Product Name: 1-(2-bromo-6-chlorophenyl)ethan-1-amine
• CAS No: 1337042-39-3
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5581820
• PubChem ID: 84698107
• Update Time: 2023-11-24

1-(2-bromo-6-chlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMO-6-CHLOROPHENYL)ETHAN-1-AMINE
• 1-(2-bromo-6-chlorophenyl)ethanamine
• Benzenemethanamine, 2-bromo-6-chloro-α-methyl-
• Y13244
• EN300-1896214
• 1337042-39-3
• 1-(2-bromo-6-chlorophenyl)ethan-1-amine

• Inchi： 1S/C8H9BrClN/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3
• InChI Key： RSQBBPQGUYFSIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C)N)Cl

Computed Properties

• Exact Mass: 232.96069g/mol
• Monoisotopic Mass: 232.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 275.9±25.0 °C(Predicted)
• pka: 7.96±0.10(Predicted)